Cas no 2228679-02-3 (1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole)

• Product Name: 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• CAS No: 2228679-02-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6073946
• PubChem ID: 165615500
• Update Time: 2025-05-27

1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole
• 2228679-02-3
• EN300-1809543
• 1,5-dimethyl-4-[(oxiran-2-yl)methyl]-1H-pyrazole

• Inchi： 1S/C8H12N2O/c1-6-7(3-8-5-11-8)4-9-10(6)2/h4,8H,3,5H2,1-2H3
• InChI Key： WAMSRGRBSVOVFY-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole

Comprehensive Overview of 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS No. 2228679-02-3)

1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS No. 2228679-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring with an oxirane (epoxide) functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to act as a building block for heterocyclic compounds.

The growing demand for 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole is driven by its relevance in developing small-molecule therapeutics and crop protection agents. In recent years, the compound has been explored for its role in modulating enzymatic activity, particularly in kinase inhibition, a hot topic in oncology research. Additionally, its epoxide moiety offers reactivity that is valuable in click chemistry and bioconjugation, aligning with trends in targeted drug delivery systems.

From an industrial perspective, CAS No. 2228679-02-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, manufacturers are optimizing routes to produce this compound using catalytic methods and solvent-free reactions. These advancements address the broader industry shift toward environmentally friendly processes, a key concern for stakeholders.

Analytical characterization of 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound’s stability under various storage conditions is also a frequent subject of study, particularly for logistics and supply chain optimization.

In the realm of intellectual property, patents involving CAS No. 2228679-02-3 often highlight its utility in prodrug design and biodegradable materials. This aligns with the rising interest in precision medicine and smart materials, which dominate scientific literature and investor discussions. Furthermore, the compound’s potential in flavor and fragrance applications has sparked curiosity in niche markets.

As research continues, 1,5-dimethyl-4-(oxiran-2-yl)methyl-1H-pyrazole remains a focal point for interdisciplinary collaboration. Its adaptability across life sciences and material science underscores its importance in modern chemistry. Future directions may explore its role in AI-driven molecular design, leveraging computational tools to predict novel derivatives with enhanced properties.